Cas no 1159976-54-1 (2-(2-chlorophenyl)-N'-(2-oxo-1,2-dihydro-3H-indol-3-yliden)acetohydrazide)

• Product Name: 2-(2-chlorophenyl)-N'-(2-oxo-1,2-dihydro-3H-indol-3-yliden)acetohydrazide
• CAS No: 1159976-54-1
• MF: C₁₆H₁₂ClN₃O₂
• MW: 313.738382339478
• MDL: MFCD01567528
• CID: 5157269
• Update Time: 2026-03-04

2-(2-chlorophenyl)-N'-(2-oxo-1,2-dihydro-3H-indol-3-yliden)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N'-[(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]acetohydrazide
• 2-(2-chlorophenyl)-N'-(2-oxo-1,2-dihydro-3H-indol-3-yliden)acetohydrazide
• 3-(2-(2-Chlorophenyl)acetylhydrazidyl)-2-oxoindoline
• 2-(2-chlorophenyl)-N'-(2-oxoindol-3-yl)acetohydrazide

• MDL： MFCD01567528
• Inchi： 1S/C16H12ClN3O2/c17-12-7-3-1-5-10(12)9-14(21)19-20-15-11-6-2-4-8-13(11)18-16(15)22/h1-8,18,22H,9H2/b20-19+
• InChI Key： PYLVRPQDXLGEGY-FMQUCBEESA-N
• SMILES： ClC1C=CC=CC=1CC(/N=N/C1=C(NC2C=CC=CC=21)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• XLogP3: 4.2
• Topological Polar Surface Area: 77.8

Additional information on 2-(2-chlorophenyl)-N'-(2-oxo-1,2-dihydro-3H-indol-3-yliden)acetohydrazide

Professional Introduction to Compound with CAS No. 1159976-54-1 and Product Name: 2-(2-chlorophenyl)-N'-(2-oxo-1,2-dihydro-3H-indol-3-yliden)acetohydrazide

The compound with the CAS number 1159976-54-1 and the product name 2-(2-chlorophenyl)-N'-(2-oxo-1,2-dihydro-3H-indol-3-yliden)acetohydrazide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate framework of this molecule, featuring a chlorophenyl group and an indol-3-yliden moiety, positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

Recent research in the field of heterocyclic chemistry has highlighted the importance of indole derivatives in the development of novel therapeutic agents. The presence of the 2-oxo-1,2-dihydro-3H-indol-3-yliden group in this compound suggests its potential as a bioactive scaffold. Studies have demonstrated that indole-based structures often exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of this compound make it an attractive candidate for further investigation into its pharmacological profile.

The 2-chlorophenyl substituent in the molecular structure contributes to the compound's reactivity and may influence its interaction with biological targets. Chlorophenyl groups are commonly found in pharmaceutical compounds due to their ability to enhance binding affinity and metabolic stability. This feature makes 2-(2-chlorophenyl)-N'-(2-oxo-1,2-dihydro-3H-indol-3-yliden)acetohydrazide a particularly interesting molecule for drug discovery efforts.

In the context of modern drug development, the synthesis and characterization of novel heterocyclic compounds are essential for identifying new therapeutic entities. The acetohydrazide functional group in this compound adds another layer of complexity, which may be exploited for modulating its biological activity. Acetohydrazides are known to participate in various chemical reactions that can lead to the formation of more complex molecules, making them valuable intermediates in synthetic chemistry.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. The molecular modeling studies of 1159976-54-1 have shown promising results, indicating potential interactions with key biological targets relevant to various diseases. These computational insights provide a strong foundation for designing targeted experiments to validate these predictions.

The synthesis of 2-(2-chlorophenyl)-N'-(2-oxo-1,2-dihydro-3H-indol-3-yliden)acetohydrazide involves multi-step organic reactions that require precise control over reaction conditions. The involvement of sensitive functional groups necessitates careful optimization to ensure high yields and purity. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to construct the complex indole core efficiently. These methodologies align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

Pharmacokinetic studies are crucial for evaluating the potential therapeutic value of a compound. The structural features of 1159976-54-1 suggest favorable properties such as solubility and metabolic stability, which are essential for drug candidates. Preliminary pharmacokinetic assessments have indicated promising results, supporting further investigation into its absorption, distribution, metabolism, excretion (ADME) profile.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market have been derived from natural products or inspired by their structures. The indole core present in 1159976-54-1 is reminiscent of several bioactive natural products, suggesting that this compound may exhibit similar therapeutic effects. Integrating natural product-inspired designs with modern synthetic methodologies can lead to the discovery of novel drugs with improved efficacy and reduced side effects.

Future directions in the study of 1159976-54-1 include exploring its derivatives to optimize biological activity and pharmacokinetic properties. Structural modifications can be tailored to enhance target specificity or improve drug-like characteristics. High-throughput screening (HTS) techniques will be instrumental in identifying the most promising derivatives rapidly.

The interdisciplinary nature of modern chemical research underscores the importance of collaboration between synthetic chemists, pharmacologists, and bioinformaticians. By leveraging computational tools and experimental data, researchers can accelerate the discovery process significantly. The study of compounds like 1159976-54-1 exemplifies this collaborative approach, where each discipline contributes unique expertise to unraveling the potential therapeutic applications.

In conclusion,1159976-54-1, with its product name 2-(2-chlorophenyl)-N'-(2 oxo 1 2 dihydro 3H indol 3 yliden)acetohydrazide, represents a significant advancement in pharmaceutical research. Its complex molecular structure and promising biological activities make it a valuable candidate for further exploration. As research continues to uncover new applications for this compound,1159976 54 1 is poised to play a crucial role in shaping future therapeutic strategies.